- Effect of pore mesostructure on the electrooxidation of glycerol on Pt mesoporous catalystsJournal of Materials Chemistry A: Materials for Energy and Sustainability, 2023, 11(31), 16570-16577,
Cas no 473-81-4 (2,3-Dihydroxypropanoic Acid(20% in water))
473-81-4 structure
2,3-Dihydroxypropanoic Acid(20% in water) Properties
Names and Identifiers
-
- Propanoic acid,2,3-dihydroxy-
- 2,3-dihydroxyPropanoic acid
- NULL
- DL-2,3-Dihydroxypropionic Acid
- DL-Glyceric Acid
- Glyceric acid
- DL-2,3-Dihydroxypropionic Acid (20% in Water, ca. 2mol/L)
- Propanoic acid, 2,3-dihydroxy-
- 2,3-dihydroxypropionic acid
- Glyceronic acid
- NSC9227
- alpha,beta-Hydroxypropionic acid
- (S)-2,3-Dihydroxypropanoic acid
- Glycerolic acid
- Polyglyceric acid
- Glyceric acid, DL-
- 2,3-dihydroxypropans
- beta-Hydroxylactic acid
- (+-)-Glyceric acid
- glycerol ether
- C3H6O4
- a-hydroxylactic acid
- +Expand
-
- MFCD00065927
- 1S/C3H6O4/c4-1-2(5)3(6)7/h2,4-5H,1H2,(H,6,7)
- O([H])C([H])(C(=O)O[H])C([H])([H])O[H]
Computed Properties
- 106.02700
- 3
- 4
- 2
- 106.026609
- 7
- 69.3
- 0
- 0
- 1
- 0
- 0
- 1
- -1.5
- nothing
- 0
- 77.8
Experimental Properties
- -1.57580
- 77.76000
- 1.5150 (estimate)
- 412°C at 760 mmHg
- <25 °C
- 217.1°C
- It decomposes during distillation, is miscible with water, ethanol and acetone, and is almost insoluble in ether.
- 3.52(at 25℃)
- 1.0304 (rough estimate)
2,3-Dihydroxypropanoic Acid(20% in water) Price
2,3-Dihydroxypropanoic Acid(20% in water) Synthesis
Synthetic Circuit 1
Synthetic Circuit 2
Reaction Conditions
1.1R:NaOH, R:O2, C:CuO, S:H2O, 10-20 min, 120-200°C, 1 MPa
Reference
- Oxidative Catalytic Fractionation of Lignocellulose to High-Yield Aromatic Aldehyde Monomers and Pure CelluloseACS Catalysis, 2023, 13(12), 7929-7941,
Synthetic Circuit 3
Reaction Conditions
1.1R:NaOH, R:O2, C:Au, C:12304-65-3, 4 h, 60°C, 1 MPa
Reference
- The support influence of Au-based catalysts in glycerin selective oxidation to glyceric acidJournal of Chemical Technology and Biotechnology, 2023, 98(1), 179-187,
Synthetic Circuit 4
Reaction Conditions
1.1R:NaOH, R:O2, C:Pt, C:TiO2, S:H2O, 110°C, 3 bar
2.1R:NaOH, R:O2, S:H2O, 110°C, 3 bar, pH 14
2.1R:NaOH, R:O2, S:H2O, 110°C, 3 bar, pH 14
Reference
- Investigating Catalytic Properties Which Influence Dehydration and Oxidative Dehydrogenation in Aerobic Glycerol Oxidation over Pt/TiO2Journal of Physical Chemistry C, 2022, 126(37), 15651-15661,
Synthetic Circuit 5
Synthetic Circuit 6
Reaction Conditions
1.1R:O2, C:Au, S:MeOH, 8 h, 140°C, 30 bar
Reference
- Airborne Preparation of Small Gold Nanoparticles Dispersed on Mesoporous Silica for the Catalytic Oxidation of Glycerol to DihydroxyacetoneACS Applied Nano Materials, 2022, 5(12), 18977-18985,
Synthetic Circuit 7
Synthetic Circuit 8
Reaction Conditions
1.1R:CeO2, R:KOH, C:Pt, 4 h, 60°C
Reference
- Tuning the Product Selectivity toward the High Yield of Glyceric Acid in Pt-CeO2/CNT Electrocatalyzed Oxidation of GlycerolChemCatChem, 2022, 14(16), e202200509,
Synthetic Circuit 9
Reaction Conditions
1.1R:NaOH, R:O2, C:TiO2, C:Fe, C:Cr, S:H2O, 6 h, 140°C, 1 MPa
Reference
- CrOx decoration on Fe/TiO2 with tunable and stable oxygen vacancies for selective oxidation of glycerol to lactic acidNew Journal of Chemistry, 2022, 46(39), 18744-18750,
Synthetic Circuit 10
Synthetic Circuit 11
Reaction Conditions
1.1R:KOH, C:TiO2, C:23412-51-3, S:H2O, 25°C
Reference
- Intermetallic PdZn nanoparticles loaded on deficient TiO2 nanosheets as a support: a bifunctional electrocatalyst for oxygen reduction in PEMFCs and the glycerol oxidation reactionsJournal of Materials Chemistry A: Materials for Energy and Sustainability, 2022, 10(26), 13987-13997,
Synthetic Circuit 12
Reaction Conditions
1.1R:H2O2, C:Au, S:H2O, 10 min, 120°C, 5 bar
Reference
- Microwave-assisted base-free oxidation of glucose on gold nanoparticle catalystsCatalysis Communications, 2016, 74, 115-118,
2,3-Dihydroxypropanoic Acid(20% in water) Raw materials
2,3-Dihydroxypropanoic Acid(20% in water) Preparation Products
- butanedioic acid (110-15-6)
- Vanillin (121-33-5)
- Vanillic acid (121-34-6)
- 4-Hydroxybenzaldehyde (123-08-0)
- Pyruvic acid (127-17-3)
- Arabinonic acid, g-lactone (13280-76-7)
- Syringaldehyde (134-96-3)
- ARABIC ACID (13752-83-5)
- Oxalic acid (144-62-7)
- 2(3H)-Furanone,dihydro-3,4-dihydroxy-, (3R,4R)-rel- (17675-99-9)
- b-Arabinopyranose (20242-88-0)
- Acetosyringone (2478-38-8)
- Glucaric acid (25525-21-7)
- 2-oxoacetic acid (298-12-4)
- Gluconic acid, γ-lactone (3158-30-3)
- alpha-D-Pyranose-form-Talose, (34685-56-8)
- alpha-D-Pyranose-form-Talose, (34685-57-9)
- 2,3-Dihydroxypropanoic Acid(20% in water) (473-81-4)
- Apocynin (498-02-2)
- Lactate (50-21-5)
- D-Gluconic acid (526-95-4)
- DL-Glyceraldehyde (56-82-6)
- 2-Keto-d-gluconic Acid (669-90-9)
- D-Arabinaric acid dipotassium salt (6703-05-5)
- Malic acid (6915-15-7)
- Pyruvaldehyde (78-98-8)
- 2-hydroxyacetic acid (79-14-1)
- Hydroxymalonic Acid (80-69-3)
- L(+)-Tartaric acid (87-69-4)
- Arabinopyranose (89299-64-9)
- D-(+)-Glucono-1,5-lactone (90-80-2)
- Dihydroxyacetone (96-26-4)
- 1-(4-Hydroxyphenyl)ethanone (99-93-4)
2,3-Dihydroxypropanoic Acid(20% in water) Suppliers
Hubei Chenghai Chemical Co.,Ltd.
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(CAS:473-81-4)
HU MENG YAO
13986212397
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LAI BO ( SHANG HAI ) SHENG HUA Technology Co., Ltd.
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(CAS:473-81-4)
ZHANG JING LI
13311756052
2851717096@qq.com
Shanghai Macklin Biochemical Co., Ltd
Audited Supplier
(CAS:473-81-4)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:473-81-4)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:473-81-4)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:473-81-4)
XU NV SHI
15221998634
1986399151@qq.com
2,3-Dihydroxypropanoic Acid(20% in water) Related Literature
-
1. S-2-hydroxyacylglutathione-derivatives: enzymatic preparation, purification and characterisationJames D. Clelland,Paul J. Thornalley J. Chem. Soc. Perkin Trans. 1 1991 3009
-
Susanne Lux,Matth?us Siebenhofer Catal. Sci. Technol. 2013 3 1380
-
Olena P. Ishchuk,Olov Sterner,Helena Strevens,Ulf Ellervik,Sophie Manner RSC Adv. 2019 9 10983
-
Orsolya Egressy-Molnár,Anna Magyar,Attila Gyepes,Mihály Dernovics RSC Adv. 2014 4 27532
-
Wenhui Li,He Li,Yinxiao Zhang,Lijuan He,Chi Zhang,Xinqi Liu Food Funct. 2021 12 5731
-
Yi-Hu Ke,Xue Wang,Hong-Yu Qin,Hai Liu,Hong Yuan,Chun-Ling Liu,Wen-Sheng Dong New J. Chem. 2020 44 18173
-
Chuanen Guo,Luyao Xu,Chenxi Zhang RSC Adv. 2022 12 21103
-
Eibhlin Butler,Lucia Florentino,Damien Cornut,Gonzalo Gomez-Campillos,Hao Liu,Andrew C. Regan,Eric J. Thomas Org. Biomol. Chem. 2018 16 6935
-
T. van Haasterecht,T. W. van Deelen,K. P. de Jong,J. H. Bitter Catal. Sci. Technol. 2014 4 2353
-
10. 979. Effects of γ-radiation. Part IX. Action of γ-radiation on de?rated solutions of DL-mandelic acidS. A. Barker,J. S. Brimacombe,D. H. Spence J. Chem. Soc. 1963 5117
Recommended suppliers
Amadis Chemical Company Limited
(CAS:473-81-4)2,3-Dihydroxypropanoic Acid(20% in water)
99%
100g
454.0